Thifluzamide Thifluzamide Thifluzamide is an aromatic amide obtained by formal condensation of the carboxy group of 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid with the amino group of 2,6-dibromo-4-(trifluoromethoxy)aniline. Used to control Rhizoctonia spp. diseases on rice, potatoes, maize, grass and other crops. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor and an antifungal agrochemical. It is an aromatic amide, an aromatic ether, an organofluorine compound, a member of 1,3-thiazoles, a dibromobenzene and an anilide fungicide.
Brand Name: Vulcanchem
CAS No.: 130000-40-7
VCID: VC0545198
InChI: InChI=1S/C13H6Br2F6N2O2S/c1-4-22-10(12(16,17)18)9(26-4)11(24)23-8-6(14)2-5(3-7(8)15)25-13(19,20)21/h2-3H,1H3,(H,23,24)
SMILES: CC1=NC(=C(S1)C(=O)NC2=C(C=C(C=C2Br)OC(F)(F)F)Br)C(F)(F)F
Molecular Formula: C13H6Br2F6N2O2S
Molecular Weight: 528.06 g/mol

Thifluzamide

CAS No.: 130000-40-7

Inhibitors

VCID: VC0545198

Molecular Formula: C13H6Br2F6N2O2S

Molecular Weight: 528.06 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Thifluzamide - 130000-40-7

CAS No. 130000-40-7
Product Name Thifluzamide
Molecular Formula C13H6Br2F6N2O2S
Molecular Weight 528.06 g/mol
IUPAC Name N-[2,6-dibromo-4-(trifluoromethoxy)phenyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide
Standard InChI InChI=1S/C13H6Br2F6N2O2S/c1-4-22-10(12(16,17)18)9(26-4)11(24)23-8-6(14)2-5(3-7(8)15)25-13(19,20)21/h2-3H,1H3,(H,23,24)
Standard InChIKey WOSNCVAPUOFXEH-UHFFFAOYSA-N
SMILES CC1=NC(=C(S1)C(=O)NC2=C(C=C(C=C2Br)OC(F)(F)F)Br)C(F)(F)F
Canonical SMILES CC1=NC(=C(S1)C(=O)NC2=C(C=C(C=C2Br)OC(F)(F)F)Br)C(F)(F)F
Appearance Solid powder
Melting Point 178.0 °C
Description Thifluzamide is an aromatic amide obtained by formal condensation of the carboxy group of 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid with the amino group of 2,6-dibromo-4-(trifluoromethoxy)aniline. Used to control Rhizoctonia spp. diseases on rice, potatoes, maize, grass and other crops. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor and an antifungal agrochemical. It is an aromatic amide, an aromatic ether, an organofluorine compound, a member of 1,3-thiazoles, a dibromobenzene and an anilide fungicide.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2',6'-dibromo-2-methyl-4'-trifluoromethoxy-4-trifluoromethyl-1,3-thiazole-5-carboxanilide
MON 24000
MON-24000
MON24000
thifluzamide
Reference 1: Yao TT, Xiao DX, Li ZS, Cheng JL, Fang SW, Du YJ, Zhao JH, Dong XW, Zhu GN. Design, Synthesis, and Fungicidal Evaluation of Novel Pyrazole-furan and Pyrazole-pyrrole Carboxamide as Succinate Dehydrogenase Inhibitors. J Agric Food Chem. 2017 Jul 5;65(26):5397-5403. doi: 10.1021/acs.jafc.7b01251. Epub 2017 Jun 26. PubMed PMID: 28616975.
2: Yang Y, Liu W, Li D, Qian L, Fu B, Wang C. Altered glycometabolism in zebrafish exposed to thifluzamide. Chemosphere. 2017 Sep;183:89-96. doi: 10.1016/j.chemosphere.2017.05.055. Epub 2017 May 10. PubMed PMID: 28535465.
3: Yao TT, Fang SW, Li ZS, Xiao DX, Cheng JL, Ying HZ, Du YJ, Zhao JH, Dong XW. Discovery of Novel Succinate Dehydrogenase Inhibitors by the Integration of in Silico Library Design and Pharmacophore Mapping. J Agric Food Chem. 2017 Apr 19;65(15):3204-3211. doi: 10.1021/acs.jafc.7b00249. Epub 2017 Apr 5. PubMed PMID: 28358187.
4: Xiong L, Li H, Jiang LN, Ge JM, Yang WC, Zhu XL, Yang GF. Structure-Based Discovery of Potential Fungicides as Succinate Ubiquinone Oxidoreductase Inhibitors. J Agric Food Chem. 2017 Feb 8;65(5):1021-1029. doi: 10.1021/acs.jafc.6b05134. Epub 2017 Jan 31. PubMed PMID: 28110534.
5: Yang Y, Liu W, Mu X, Qi S, Fu B, Wang C. Biological response of zebrafish embryos after short-term exposure to thifluzamide. Sci Rep. 2016 Dec 7;6:38485. doi: 10.1038/srep38485. PubMed PMID: 27924917; PubMed Central PMCID: PMC5141451.
6: Sun HY, Lu CQ, Li W, Deng YY, Chen HG. Homozygous and heterozygous point mutations in succinate dehydrogenase subunits b, c and d of Rhizoctonia cerealis conferring resistance to thifluzamide. Pest Manag Sci. 2017 May;73(5):896-903. doi: 10.1002/ps.4361. Epub 2016 Aug 31. PubMed PMID: 27415408.
7: Ma L, Chen J, Zhao L, Zhan X. [Determination of six amide pesticide residues in vegetables and fruits by solid phase extraction-ultra high performance liquid chromatography-tandem mass spectrometry]. Se Pu. 2015 Oct;33(10):1019-25. Chinese. PubMed PMID: 26930957.
8: Yang Y, Qi S, Wang D, Wang K, Zhu L, Chai T, Wang C. Toxic effects of thifluzamide on zebrafish (Danio rerio). J Hazard Mater. 2016 Apr 15;307:127-36. doi: 10.1016/j.jhazmat.2015.12.055. Epub 2016 Jan 2. PubMed PMID: 26780700.
9: Zhang Y, Lu J, Wang J, Zhou M, Chen C. Baseline sensitivity and resistance risk assessmemt of Rhizoctonia cerealis to thifluzamide, a succinate dehydrogenase inhibitor. Pestic Biochem Physiol. 2015 Oct;124:97-102. doi: 10.1016/j.pestbp.2015.05.004. Epub 2015 May 28. PubMed PMID: 26453237.
10: Gupta S, Gajbhiye VT. Adsorption-desorption, persistence and leaching behavior of thifluzamide in alluvial soil. Chemosphere. 2004 Nov;57(6):471-80. PubMed PMID: 15350409.
PubChem Compound 86389
Last Modified Nov 11 2021
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